Cas no 1368181-51-4 (2-(4-amino-1H-1,2,3-triazol-1-yl)acetic acid)

• Product Name: 2-(4-amino-1H-1,2,3-triazol-1-yl)acetic acid
• CAS No: 1368181-51-4
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• CID: 5208637
• Update Time: 2025-05-21

2-(4-amino-1H-1,2,3-triazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1H-1,2,3-triazol-1-yl)acetic acid

• Inchi： 1S/C4H6N4O2/c5-3-1-8(7-6-3)2-4(9)10/h1H,2,5H2,(H,9,10)
• InChI Key： MUUHZFAXHSUWEC-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN1C=C(N)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-amino-1H-1,2,3-triazol-1-yl)acetic acid

Comprehensive Analysis of 2-(4-amino-1H-1,2,3-triazol-1-yl)acetic acid (CAS No. 1368181-51-4): Properties, Applications, and Research Insights

In the realm of specialized heterocyclic compounds, 2-(4-amino-1H-1,2,3-triazol-1-yl)acetic acid (CAS No. 1368181-51-4) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, featuring a 1,2,3-triazole core linked to an acetic acid moiety, is pivotal in medicinal chemistry and bioconjugation research. Its CAS number 1368181-51-4 serves as a critical identifier for researchers sourcing high-purity reagents for drug discovery and biomaterial engineering.

The growing interest in click chemistry and bioorthogonal reactions has amplified the relevance of triazole derivatives like this compound. Users frequently search for "synthesis of 2-(4-amino-1H-1,2,3-triazol-1-yl)acetic acid" or "CAS 1368181-51-4 suppliers," reflecting demand in pharmaceutical intermediates and peptide modification. Recent studies highlight its role in designing targeted drug delivery systems, aligning with trends in personalized medicine and cancer therapeutics.

From a structural perspective, the compound’s amino-triazole group enables hydrogen bonding, while the carboxylic acid functionality permits further derivatization. This duality makes it valuable for creating polymeric biomaterials or small-molecule inhibitors. Researchers exploring "triazole-acid conjugate applications" often encounter this molecule in contexts like enzyme inhibition or proteomics workflows.

Quality parameters for CAS No. 1368181-51-4 are rigorously monitored, with HPLC purity ≥98% being industry-standard. The compound’s stability under physiological pH (5–8) makes it suitable for in vitro assays, addressing queries like "1368181-51-4 solubility" or "storage conditions for triazole derivatives." Notably, its low cytotoxicity profile enhances its appeal for cell-based studies.

Emerging applications include its use in fluorescent probes and metal-organic frameworks (MOFs), topics trending in nanotechnology forums. Environmental scientists also investigate its biodegradation pathways, responding to searches on "green chemistry alternatives." As regulatory scrutiny on sustainable synthesis intensifies, manufacturers of 1368181-51-4 adopt catalytic methods to reduce waste.

In summary, 2-(4-amino-1H-1,2,3-triazol-1-yl)acetic acid exemplifies innovation at the intersection of organic chemistry and life sciences. Its CAS registry number 1368181-51-4 remains a keystone for academic and industrial research, driving advancements from preclinical development to material science breakthroughs.